Cas no 89466-55-7 (4-Chloro-6-methoxy-2-(methylsulfonyl)pyrimidine)

• Product Name: 4-Chloro-6-methoxy-2-(methylsulfonyl)pyrimidine
• CAS No: 89466-55-7
• MF: C₆H₇ClN₂O₃S
• MW: 222.649379014969
• MDL: MFCD10574963
• CID: 711774
• Update Time: 2025-11-01

4-Chloro-6-methoxy-2-(methylsulfonyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methoxy-2-(methylsulfonyl)pyrimidine
• 4-CHLORO-2-METHANESULFONYL-6-METHOXY-PYRIMIDINE
• 4-chloro-6-methoxy-2-methylsulfonylpyrimidine
• Pyrimidine,4-chloro-6-methoxy-2-(methylsulfonyl)-
• 4-chloro-6-methoxy-2-methylsulphonylpyrimidine
• 4-Chloro-2-(methanesulfonyl)-6-methoxypyrimidine
• DMNJKRNLPLOTAG-UHFFFAOYSA-N
• FCH1400726
• HC210532
• AM101518
• AX8213345
• AB1009727
• ST2401890
• Z2859
• 4-ch
• 4-Chloro-6-methoxy-2-(methylsulfonyl)pyrimidine (ACI)
• 4-Chloro-2-(methylsulfonyl)-6-methoxypyrimidine

• MDL： MFCD10574963
• Inchi： 1S/C6H7ClN2O3S/c1-12-5-3-4(7)8-6(9-5)13(2,10)11/h3H,1-2H3
• InChI Key： DMNJKRNLPLOTAG-UHFFFAOYSA-N
• SMILES： O=S(C)(C1N=C(OC)C=C(Cl)N=1)=O

Computed Properties

• Exact Mass: 221.98700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 77.5

Experimental Properties

• Density: 1.449
• Melting Point: 90-91 ºC
• Boiling Point: 199.2°C at 760 mmHg
• PSA: 77.53000
• LogP: 1.62290

4-Chloro-6-methoxy-2-(methylsulfonyl)pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： 24/25
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-6-methoxy-2-(methylsulfonyl)pyrimidine

Professional Introduction to 4-Chloro-6-methoxy-2-(methylsulfonyl)pyrimidine (CAS No. 89466-55-7)

4-Chloro-6-methoxy-2-(methylsulfonyl)pyrimidine, with the chemical formula C₆H₅ClN₂O₄S, is a significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic organic compound belongs to the pyrimidine class, which is widely recognized for its diverse biological activities and applications. The presence of multiple functional groups, including a chloro substituent, a methoxy group, and a methylsulfonyl group, makes it a versatile intermediate in synthetic chemistry. Its unique structural features contribute to its utility in the development of various bioactive molecules.

The compound is identified by the CAS number 89466-55-7, which serves as a unique identifier in chemical databases and literature. This numbering system ensures that researchers can accurately reference and retrieve information about the compound. The molecular structure of 4-Chloro-6-methoxy-2-(methylsulfonyl)pyrimidine features a pyrimidine ring substituted with these functional groups. The chloro group at the 4-position and the methylsulfonyl group at the 2-position are particularly important for its reactivity and biological properties.

In recent years, 4-Chloro-6-methoxy-2-(methylsulfonyl)pyrimidine has garnered attention in the scientific community due to its potential applications in drug discovery. Pyrimidine derivatives are well-documented for their role in various therapeutic areas, including antiviral, anticancer, and antimicrobial treatments. The specific arrangement of functional groups in this compound allows for selective interactions with biological targets, making it a valuable building block for medicinal chemists.

One of the most compelling aspects of 4-Chloro-6-methoxy-2-(methylsulfonyl)pyrimidine is its role as a key intermediate in synthesizing more complex molecules. The chloro group can participate in nucleophilic substitution reactions, while the methylsulfonyl group can undergo reduction or elimination reactions. These properties make it an excellent candidate for constructing novel pharmacophores. Researchers have leveraged these characteristics to develop inhibitors targeting enzymes involved in cancer pathways and other diseases.

Recent studies have highlighted the compound's utility in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that specifically inhibit these kinases, scientists aim to develop treatments that can modulate these pathways effectively. 4-Chloro-6-methoxy-2-(methylsulfonyl)pyrimidine has been used to create scaffolds that exhibit potent kinase inhibition activity.

The methoxy group in 4-Chloro-6-methoxy-2-(methylsulfonyl)pyrimidine also contributes to its biological relevance. Methoxy-substituted pyrimidines have been shown to enhance binding affinity to certain protein targets due to their ability to form hydrogen bonds and hydrophobic interactions. This feature is particularly valuable in drug design, where optimizing binding interactions can lead to more effective therapeutic agents.

In addition to its applications in pharmaceutical research, this compound has shown promise in agrochemical formulations. Pyrimidine derivatives are commonly used in pesticides and herbicides due to their ability to interfere with essential biological processes in pests and weeds. The structural features of 4-Chloro-6-methoxy-2-(methylsulfonyl)pyrimidine make it a potential candidate for developing new crop protection agents that are more efficient and environmentally friendly.

The synthesis of 4-Chloro-6-methoxy-2-(methylsulfonyl)pyrimidine involves multi-step organic reactions that require careful optimization. The process typically begins with the preparation of a pyrimidine core, followed by functionalization at specific positions using appropriate reagents. The introduction of the chloro group is often achieved through chlorination reactions, while the methoxy group can be added via methylation or etherification techniques. The final step involves incorporating the methylsulfonyl group, which is typically done through sulfonylation reactions.

Advanced synthetic methodologies have been employed to improve the yield and purity of 4-Chloro-6-methoxy-2-(methylsulfonyl)pyrimidine. Techniques such as catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and flow chemistry have been utilized to streamline the synthesis process. These methods not only enhance efficiency but also reduce waste generation, aligning with green chemistry principles.

The analytical characterization of this compound is crucial for ensuring its quality and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm its structure and purity. These analytical methods provide detailed information about the molecular structure and help researchers verify that the compound meets the required specifications for further applications.

In conclusion, 4-Chloro-6-methoxy-2-(methylsulfonyl)pyrimidine (CAS No. 89466-55-7) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. Recent advancements in synthetic chemistry and drug discovery continue to highlight its importance as a building block for developing new therapeutic agents.